Cas no 36710-69-7 (Isoquinoline, 1-(4-methoxyphenyl)-, 2-oxide)

• Product name: Isoquinoline, 1-(4-methoxyphenyl)-, 2-oxide
• CAS No: 36710-69-7
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 1478389

Isoquinoline, 1-(4-methoxyphenyl)-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-(4-methoxyphenyl)-, 2-oxide

• Inchi： 1S/C16H13NO2/c1-19-14-8-6-13(7-9-14)16-15-5-3-2-4-12(15)10-11-17(16)18/h2-11H,1H3
• InChI Key： CHNPYWBZKITTQY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2)=C2C(C=CC=C2)=CC=[N+]1[O-]

Computed Properties

• Exact Mass: 251.09469

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 489.0±33.0 °C(Predicted)
• PSA: 36.17
• pka: 0.84±0.30(Predicted)